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Compound of Interest

Compound Name: Leuprolide Acetate EP Impurity D

Cat. No.: B12393413 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed analysis of the molecular weight of Leuprolide Acetate EP
Impurity D, a known impurity of the gonadotropin-releasing hormone (GnRH) analog,

Leuprolide Acetate. Understanding the precise molecular weight of impurities is critical for the

development, quality control, and regulatory submission of pharmaceutical products.

Identification and Structure
Leuprolide Acetate EP Impurity D is identified as (O-ACETYL-L-SER)-LEUPROLIDE.[1] Its

structure is derived from the parent Leuprolide molecule, which is a nonapeptide with the

sequence pGlu-His-Trp-Ser-Tyr-D-Leu-Leu-Arg-Pro-NHEt. Impurity D is characterized by the

acetylation of the serine residue at position 4.

The chemical name for this impurity is 5-OXO-L-PROLYL-L-HISTIDYL-L-TRYPTOPHYL-L-(O-

ACETYL)-SERYL-L-TYROSYL-D-LEUCYL-L-LEUCYL-L-ARGINYL-N-ETHYL-L-

PROLINAMIDE.[1] This modification results in a distinct molecular formula and weight

compared to the parent Leuprolide molecule.

Molecular Formula and Weight Determination
The molecular formula for Leuprolide Acetate EP Impurity D has been determined to be

C₆₁H₈₆N₁₆O₁₃.[1][2][3][4][5][6][7] Based on this formula, the molecular weight is calculated by

summing the atomic weights of all constituent atoms.
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The process involves:

Identifying the atomic composition: Counting the number of carbon, hydrogen, nitrogen, and

oxygen atoms in the molecular formula.

Utilizing standard atomic weights: Using the standard atomic weights for each element (C ≈

12.011 u, H ≈ 1.008 u, N ≈ 14.007 u, O ≈ 15.999 u).

Calculating the total mass: Multiplying the count of each atom by its atomic weight and

summing the results.

This calculation yields a molecular weight for the free base of the impurity.

Data Summary
The quantitative data for Leuprolide Acetate EP Impurity D is summarized in the table below

for clarity and ease of comparison.

Parameter Value Source

Chemical Name
(O-ACETYL-L-SER)-

LEUPROLIDE
PubChem[1]

Molecular Formula C₆₁H₈₆N₁₆O₁₃
PubChem, MedchemExpress,

etc.[1][2][3][4][5][6][7]

Molecular Weight ~1251.4 g/mol
PubChem, MedchemExpress,

etc.[1][2][3][4][5][6][7][8][9]

Monoisotopic Mass 1250.65602686 Da PubChem[1]

Note: The molecular weight may be presented with slight variations across different sources

due to rounding of atomic weights. The term "Leuprolide Acetate EP Impurity D" implies it

may be supplied as an acetate or another salt (e.g., TFA salt), which would alter the bulk

molecular weight. The values presented here are for the free base of the impurity molecule

itself.

Experimental Protocols
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The determination of the molecular weight of a well-defined chemical entity like Leuprolide
Acetate EP Impurity D is typically confirmed using high-resolution mass spectrometry

(HRMS).

General Protocol for HRMS Confirmation:

Sample Preparation: A dilute solution of the reference standard of Leuprolide Acetate EP
Impurity D is prepared in a suitable solvent, such as a mixture of acetonitrile and water with

a small amount of formic acid to facilitate ionization.

Instrumentation: A high-resolution mass spectrometer, such as an Orbitrap or a Time-of-

Flight (TOF) instrument, is calibrated using a known standard.

Ionization: The sample is introduced into the mass spectrometer, typically using electrospray

ionization (ESI), which is well-suited for polar molecules like peptides.

Mass Analysis: The instrument measures the mass-to-charge ratio (m/z) of the resulting ions

with high precision.

Data Interpretation: The resulting spectrum is analyzed to find the peak corresponding to the

protonated molecule [M+H]⁺. The exact mass of this ion is used to confirm the elemental

composition and thus the molecular weight of the compound.

Logical Workflow for Molecular Weight Calculation
The following diagram illustrates the logical steps taken to determine the molecular weight of

Leuprolide Acetate EP Impurity D.
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Workflow for Molecular Weight Determination

Identify Impurity
(Leuprolide EP Impurity D)

Determine Chemical Structure
((O-ACETYL-L-SER)-LEUPROLIDE)

Structural Elucidation

Establish Molecular Formula
(C61H86N16O13)

Elemental Composition

Sum Atomic Weights of All Atoms

Calculation

Calculated Molecular Weight
(~1251.4 g/mol)

Result

Confirmed Molecular Weight

Experimental Verification
(High-Resolution Mass Spectrometry)

Confirmation

Click to download full resolution via product page

Caption: Logical workflow for determining the molecular weight of a chemical entity.

This in-depth guide provides the essential technical details regarding the molecular weight of

Leuprolide Acetate EP Impurity D. The accurate identification and characterization of such

impurities are fundamental to ensuring the safety and efficacy of pharmaceutical products.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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